Cas no 95859-47-5 (3-(hydroxymethyl)oxane-3-carbaldehyde)

• Product Name: 3-(hydroxymethyl)oxane-3-carbaldehyde
• CAS No: 95859-47-5
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 1019219
• PubChem ID: 20269214
• Update Time: 2025-06-03

3-(hydroxymethyl)oxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carboxaldehyde, tetrahydro-3-(hydroxymethyl)- (9CI)
• 3-(hydroxymethyl)oxane-3-carbaldehyde
• SCHEMBL6826786
• 95859-47-5
• EN300-1620311

• Inchi： 1S/C7H12O3/c8-4-7(5-9)2-1-3-10-6-7/h4,9H,1-3,5-6H2
• InChI Key： KFKISUQURAEKMN-UHFFFAOYSA-N
• SMILES： O1CCCC(C=O)(CO)C1

Computed Properties

• Exact Mass: 144.079
• Monoisotopic Mass: 144.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: -0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-(hydroxymethyl)oxane-3-carbaldehyde

3-(Hydroxymethyl)oxane-3-carbaldehyde (CAS No. 95859-47-5): A Comprehensive Overview

3-(Hydroxymethyl)oxane-3-carbaldehyde, also known by its CAS registry number 95859-47-5, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound belongs to the class of oxane derivatives, which are cyclic ethers with a six-membered ring structure. The presence of a hydroxymethyl group and an aldehyde functional group in its structure makes it unique and highly reactive, enabling it to participate in a wide range of chemical reactions.

The molecular formula of 3-(Hydroxymethyl)oxane-3-carbaldehyde is C6H10O3, with a molecular weight of approximately 142.16 g/mol. Its structure consists of a six-membered oxane ring (tetrahydropyran) with a hydroxymethyl (-CH2OH) group and an aldehyde (-CHO) group both attached to the same carbon atom at position 3. This arrangement imparts the compound with interesting stereochemical properties and reactivity.

Recent studies have highlighted the potential of oxane derivatives like 3-(Hydroxymethyl)oxane-3-carbaldehyde in various fields, including drug delivery systems, polymer synthesis, and bio-based materials. For instance, researchers have explored the use of this compound as a building block for synthesizing biodegradable polymers, which are increasingly sought after in the context of environmental sustainability.

One of the key areas where 3-(Hydroxymethyl)oxane-3-carbaldehyde has shown promise is in the development of advanced materials for biomedical applications. Its ability to undergo controlled polymerization under mild conditions makes it an ideal candidate for creating hydrogels and other biomaterials that can be used in tissue engineering and drug delivery systems. Recent findings suggest that these materials exhibit excellent biocompatibility and degradation profiles, making them suitable for use in human applications.

Another notable application of 3-(Hydroxymethyl)oxane-3-carbaldehyde is in the synthesis of bioactive molecules. The compound's aldehyde group allows for selective functionalization, enabling the creation of derivatives with specific biological activities. For example, researchers have successfully synthesized analogs of this compound that exhibit anti-inflammatory and antioxidant properties, opening up new avenues for drug discovery.

From a synthetic standpoint, 3-(Hydroxymethyl)oxane-3-carbaldehyde can be prepared through various routes, including oxidation reactions and cyclization processes. Recent advancements in green chemistry have led to the development of more sustainable methods for its synthesis, such as using enzymatic catalysis or microwave-assisted techniques. These methods not only improve yield and selectivity but also reduce environmental impact, aligning with current trends toward eco-friendly chemical processes.

In terms of physical properties, 3-(Hydroxymethyl)oxane-3-carbaldehyde is typically a colorless liquid with a pleasant odor. It has a boiling point of around 100°C under standard conditions and is soluble in common organic solvents like ethanol and dichloromethane. Its solubility characteristics make it suitable for use in various solution-based reactions and formulations.

The reactivity of 3-(Hydroxymethyl)oxane-3-carbaldehyde is primarily governed by its functional groups. The aldehyde group can undergo nucleophilic addition reactions with compounds like ammonia, primary alcohols, and enolates, leading to the formation of imines, hemiacetals, or β-hydroxy ketones. The hydroxymethyl group introduces additional reactivity, allowing for further functionalization through oxidation or reduction processes.

Recent research has also explored the use of oxane derivatives like CAS No. 95859-47-5 in click chemistry applications. Click chemistry refers to a set of reactions that are efficient, selective, and easy to perform under mild conditions. By incorporating click-reactive groups into its structure, this compound can serve as a versatile linker or scaffold in complex molecule synthesis.

In conclusion, 3-(Hydroxymethyl)oxane-3-carbaldehyde (CAS No. 95859-47-5) is a multifaceted organic compound with significant potential across various scientific disciplines. Its unique structure enables it to participate in diverse chemical transformations, making it an invaluable tool in modern organic synthesis and materials science. As research continues to uncover new applications for this compound, its role in advancing technology and improving quality of life will undoubtedly grow.